Cas no 1268121-69-2 (2-(4-Fluorobenzyl)succinic acid)

• Product Name: 2-(4-Fluorobenzyl)succinic acid
• CAS No: 1268121-69-2
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• MDL: MFCD09835755
• CID: 4566122
• PubChem ID: 82115124
• Update Time: 2025-05-19

2-(4-Fluorobenzyl)succinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUOROBENZYL)SUCCINIC ACID
• 2-[(4-fluorophenyl)methyl]butanedioic acid
• 2-(4-Fluoro-benzyl)-succinic acid
• W13808
• 2-(4-FLUOROBENZYL)SUCCINICACID
• 1268121-69-2
• CS-0037128
• AS-60678
• MFCD09835755
• AKOS022346830
• 2-(4-Fluorobenzyl)succinic acid

• MDL： MFCD09835755
• Inchi： 1S/C11H11FO4/c12-9-3-1-7(2-4-9)5-8(11(15)16)6-10(13)14/h1-4,8H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： FOCYAYIEXHRVJD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 226.06413699g/mol
• Monoisotopic Mass: 226.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(4-Fluorobenzyl)succinic acid

Research Brief on 2-(4-Fluorobenzyl)succinic acid (CAS: 1268121-69-2): Recent Advances and Applications in Chemical Biology and Medicine

2-(4-Fluorobenzyl)succinic acid (CAS: 1268121-69-2) is a fluorinated succinic acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a fluorobenzyl group attached to the succinic acid backbone, exhibits unique physicochemical properties that make it a valuable building block in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and modulators of cellular signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(4-Fluorobenzyl)succinic acid in the development of novel HDAC (histone deacetylase) inhibitors. The researchers utilized this compound as a core scaffold to design potent and selective HDAC6 inhibitors, which showed promising anti-cancer activity in preclinical models. The fluorobenzyl moiety was found to significantly enhance the binding affinity to the HDAC6 catalytic domain, while the succinic acid portion contributed to the zinc-binding group essential for HDAC inhibition.

In the field of neurodegenerative disease research, 2-(4-Fluorobenzyl)succinic acid has emerged as a potential therapeutic agent. A recent publication in ACS Chemical Neuroscience (2024) reported that derivatives of this compound exhibited neuroprotective effects in cellular models of Parkinson's disease. The study suggested that the fluorinated aromatic system combined with the succinic acid functionality may contribute to the compound's ability to modulate oxidative stress and mitochondrial function in neuronal cells.

From a synthetic chemistry perspective, 2-(4-Fluorobenzyl)succinic acid has proven to be a versatile intermediate. A 2023 paper in Organic Letters described an efficient asymmetric synthesis route for this compound, achieving high enantiomeric purity (>99% ee) through a novel biocatalytic approach. This advancement is particularly significant for pharmaceutical applications where chirality often plays a crucial role in biological activity.

The pharmacokinetic properties of 2-(4-Fluorobenzyl)succinic acid derivatives have also been investigated in recent preclinical studies. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated that ester prodrugs of this compound showed improved oral bioavailability while maintaining the desired pharmacological activity. These findings open new possibilities for the development of orally active medications based on this chemical scaffold.

Looking forward, the unique structural features of 2-(4-Fluorobenzyl)succinic acid continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the fluorobenzyl group may serve as a recognition element for specific transporters. Additionally, its application in PROTAC (proteolysis targeting chimera) technology is being actively studied, leveraging both the succinic acid and fluorobenzyl moieties for dual functionality in protein degradation strategies.